Cas no 10132-14-6 (2-propan-2-ylsulfanylpyrimidine)

• Product name: 2-propan-2-ylsulfanylpyrimidine
• CAS No: 10132-14-6
• MF: C₇H₁₀N₂S
• MW: 154.2327
• CID: 1129005
• PubChem ID: 20275280

2-propan-2-ylsulfanylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-propan-2-ylsulfanylpyrimidine
• CTK0G8298
• Pyrimidine, 2-[(1-methylethyl)thio]-
• 2-Isopropylthio-pyrimidin
• SureCN3281314
• isopropyl-thio-2 pyrimidine
• 2-isopropylsulfanyl-pyrimidine
• CTK0G8298; Pyrimidine, 2-[(1-methylethyl)thio]-; 2-Isopropylthio-pyrimidin; SureCN3281314; isopropyl-thio-2 pyrimidine; 2-isopropylsulfanyl-pyrimidine;
• 2-(isopropylthio)pyrimidine
• 2-isopropylthiopyrimidine
• 2-[(Propan-2-yl)sulfanyl]pyrimidine
• pyrimidine, 2-isopropylthio-
• DTXSID90604516
• SCHEMBL3281314
• 10132-14-6

• Inchi： InChI=1S/C7H10N2S/c1-6(2)10-7-8-4-3-5-9-7/h3-6H,1-2H3
• InChI Key： ZBCOKNGCKKXUMP-UHFFFAOYSA-N
• SMILES： CC(C)SC1=NC=CC=N1

Computed Properties

• Exact Mass: 154.0566
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 25.78
• LogP: 1.97710